Cas no 942009-94-1 (ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)
ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
- 3-Pyridazinecarboxylic acid, 4-[[4-(1,1-dimethylethyl)benzoyl]amino]-1,6-dihydro-1-(2-methylphenyl)-6-oxo-, ethyl ester
-
- Inchi: 1S/C25H27N3O4/c1-6-32-24(31)22-19(15-21(29)28(27-22)20-10-8-7-9-16(20)2)26-23(30)17-11-13-18(14-12-17)25(3,4)5/h7-15H,6H2,1-5H3,(H,26,30)
- InChI Key: OWIILOIHCNQSEK-UHFFFAOYSA-N
- SMILES: C1(C(OCC)=O)=NN(C2=CC=CC=C2C)C(=O)C=C1NC(=O)C1=CC=C(C(C)(C)C)C=C1
Experimental Properties
- Density: 1.17±0.1 g/cm3(Predicted)
- pka: 10.36±0.20(Predicted)
ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2332-0188-2μmol |
ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
942009-94-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2332-0188-5μmol |
ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
942009-94-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2332-0188-10μmol |
ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
942009-94-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2332-0188-20μmol |
ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
942009-94-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2332-0188-1mg |
ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
942009-94-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2332-0188-2mg |
ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
942009-94-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2332-0188-3mg |
ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
942009-94-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2332-0188-4mg |
ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
942009-94-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2332-0188-5mg |
ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
942009-94-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2332-0188-10mg |
ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
942009-94-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
Ethyl 4-(4-Tert-butylbenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate: A Comprehensive Overview
Ethyl 4-(4-Tert-butylbenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate (CAS No. 942009-94-1) is a complex organic compound with a unique structure that combines multiple functional groups. This compound has garnered attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule features a dihydropyridazine ring system, which is known for its versatility in chemical reactivity and biological activity.
The synthesis of Ethyl 4-(4-Tert-butylbenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate involves a series of intricate reactions that highlight the importance of stereochemistry and regioselectivity. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making it more feasible for large-scale production. The incorporation of the tert-butyl group and the methylphenyl substituent plays a crucial role in modulating the physical and chemical properties of the compound.
One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have explored its ability to inhibit specific enzymes and receptors, which could make it a candidate for treating various diseases. For instance, studies have shown that Ethyl 4-(4-Tert-butylbenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate exhibits selective inhibition against kinases involved in cancer cell proliferation. This suggests that it could be developed into an anticancer agent with minimal side effects.
In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemicals. Its ability to act as a plant growth regulator has been tested in several experiments, where it demonstrated potential to enhance crop yield under stress conditions such as drought or salinity. The presence of the dihydropyridazine ring system contributes to its stability and bioavailability, making it a viable option for agricultural applications.
Recent advancements in computational chemistry have allowed researchers to model the behavior of Ethyl 4-(4-Tert-butylbenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate at the molecular level. These studies have provided insights into its interaction with biological targets and its pharmacokinetic properties. For example, molecular docking simulations have revealed that the compound can bind effectively to specific protein pockets, which is essential for its therapeutic activity.
The physical properties of this compound, such as its melting point and solubility, are critical factors that influence its suitability for various applications. Experimental data indicate that Ethyl 4-(4-Tert-butylbenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate has a high melting point due to the strong intermolecular forces arising from its aromatic system. Its solubility in organic solvents also makes it easier to handle during synthesis and formulation processes.
Furthermore, the environmental impact of this compound has been a topic of interest among researchers. Studies have shown that it degrades slowly under aerobic conditions, which raises concerns about its persistence in ecosystems. However, ongoing research aims to develop methods to enhance its biodegradability without compromising its functional properties.
In conclusion, Ethyl 4-(4-Tert-butylbenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carbox
942009-94-1 (ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)